Cas no 1903488-16-3 (1-(1-ethylcyclobutyl)ethan-1-one)

• Product Name: 1-(1-ethylcyclobutyl)ethan-1-one
• CAS No: 1903488-16-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 5977776
• PubChem ID: 53845506
• Update Time: 2025-06-09

1-(1-ethylcyclobutyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylcyclobutyl)ethan-1-one
• EN300-1772225
• SCHEMBL11428508
• 1903488-16-3

• Inchi： 1S/C8H14O/c1-3-8(7(2)9)5-4-6-8/h3-6H2,1-2H3
• InChI Key： GMBSAFUVPAQWNV-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC)CCC1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(1-ethylcyclobutyl)ethan-1-one

Comprehensive Overview of 1-(1-Ethylcyclobutyl)ethan-1-one (CAS No. 1903488-16-3): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, 1-(1-ethylcyclobutyl)ethan-1-one (CAS No. 1903488-16-3) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This ketone derivative, characterized by its cyclobutyl ring and ethyl substitution, is gaining traction in pharmaceutical research, fragrance formulation, and advanced material synthesis. As researchers and industry professionals increasingly search for terms like "cyclobutyl ketone applications" or "synthesis of 1-(1-ethylcyclobutyl)ethan-1-one", understanding this compound's properties becomes crucial for innovation.

The molecular structure of 1-(1-ethylcyclobutyl)ethan-1-one combines the stability of a four-membered cyclobutane ring with the reactivity of a ketone functional group. This hybrid configuration offers distinct advantages in molecular design, particularly in drug discovery where ring strain and carbonyl reactivity play pivotal roles. Recent publications highlighting "strained ring systems in medicinal chemistry" have brought renewed attention to compounds like this, as evidenced by growing searches for "bioactive cyclobutyl derivatives" across scientific databases.

From a synthetic chemistry perspective, CAS 1903488-16-3 presents interesting challenges and opportunities. The ethylcyclobutyl moiety introduces steric considerations that affect both reactivity and purification processes. Current trends in "green chemistry approaches to ketone synthesis" have prompted investigations into more sustainable production methods for such specialty ketones. Analytical techniques including GC-MS and NMR spectroscopy are essential for characterizing this compound, with particular attention to the ring proton environments that distinguish it from simpler aliphatic ketones.

In fragrance applications, 1-(1-ethylcyclobutyl)ethan-1-one contributes unique olfactory properties that align with market demands for "novel scent molecules" and "long-lasting fragrance compounds". Its molecular weight of 140.23 g/mol and balanced volatility make it suitable for various formulation types. The compound's stability under different pH conditions, a topic frequently searched as "ketone stability in cosmetic matrices", enhances its utility in personal care products.

The pharmaceutical potential of this compound relates to its ability to serve as a versatile building block for more complex structures. With increasing interest in "small ring systems in drug design", evidenced by rising publication rates, 1903488-16-3 offers a platform for developing molecules with improved metabolic stability. Its lipophilic character (predicted LogP ≈ 2.1) and hydrogen bond acceptor properties make it particularly relevant to current research on "CNS-penetrant scaffolds" and "kinase inhibitor cores".

Material science applications are exploring the compound's utility in polymer modification and coating formulations. The strained cyclobutyl ring can influence polymer chain dynamics, while the ketone group provides sites for further chemical modification. These characteristics align with industry searches for "functional monomers for advanced materials" and "thermal-stable additive molecules".

Quality control protocols for 1-(1-ethylcyclobutyl)ethan-1-one typically emphasize purity assessment through chromatographic methods and spectroscopic verification. The compound's storage stability, often queried as "shelf life of cyclic ketones", benefits from protection from light and moisture under inert atmospheres. Current Good Manufacturing Practice (cGMP) standards apply when produced for pharmaceutical applications.

Regulatory status varies by application, with cosmetic uses generally falling under existing ketone regulations, while pharmaceutical applications require more extensive documentation. The absence of reactive functional groups beyond the ketone contributes to favorable safety profiles in standard toxicological screenings, addressing common search concerns about "cyclobutane derivative safety".

Future research directions likely to impact 1903488-16-3 include developments in catalytic ring synthesis methods and applications in asymmetric synthesis. The compound's potential as a chiral auxiliary or ligand precursor remains underexplored, representing opportunities that align with searches for "new chiral building blocks" in synthetic chemistry literature.

In conclusion, 1-(1-ethylcyclobutyl)ethan-1-one (CAS No. 1903488-16-3) represents a compelling case study in how structural complexity enables functional versatility across industries. From addressing formulation challenges in fragrances to enabling novel drug discovery approaches, this compound continues to attract research attention as evidenced by growing academic citations and commercial inquiries. Its development trajectory reflects broader trends toward functionally dense small molecules with tailored physicochemical properties.